Cas no 82024-03-1 (N-butyl-4-(cyclopropanecarbonylamino)butanamide)

N-butyl-4-(cyclopropanecarbonylamino)butanamide structure
82024-03-1 structure
Product Name:N-butyl-4-(cyclopropanecarbonylamino)butanamide
CAS No:82024-03-1
MF:C12H22N2O2
MW:226.315283298492
CID:987330
PubChem ID:3067803
Update Time:2025-04-20

N-butyl-4-(cyclopropanecarbonylamino)butanamide Chemical and Physical Properties

Names and Identifiers

    • N-butyl-4-(cyclopropanecarbonylamino)butanamide
    • N-[4-(butylamino)-4-oxobutyl]cyclopropanecarboxamide
    • 82024-03-1
    • N-(4-Butylamino-4-oxobutyl)cyclopropanecarboxamide
    • CM 40443
    • DTXSID20231536
    • Cyclopropanecarboxamide, N-(4-butylamino-4-oxobutyl)-
    • Inchi: 1S/C12H22N2O2/c1-2-3-8-13-11(15)5-4-9-14-12(16)10-6-7-10/h10H,2-9H2,1H3,(H,13,15)(H,14,16)
    • InChI Key: IEFFKQHRPWXWGU-UHFFFAOYSA-N
    • SMILES: O=C(C1CC1)NCCCC(NCCCC)=O

Computed Properties

  • Exact Mass: 226.168127949g/mol
  • Monoisotopic Mass: 226.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 58.2Ų
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